Cas no 25722-45-6 (polypropylene-graft-maleic anhydride, av erage mw ca. 9,100)

• Product Name: polypropylene-graft-maleic anhydride, av erage mw ca. 9,100
• CAS No: 25722-45-6
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 914012
• PubChem ID: 168413
• Update Time: 2025-05-19

polypropylene-graft-maleic anhydride, av erage mw ca. 9,100 Chemical and Physical Properties

Names and Identifiers

• polypropylene-graft-maleic anhydride, av erage mw ca. 9,100
• Polypropylene-graft-maleic anhydride
• 68609-36-9
• SCHEMBL219173
• AKOS015912917
• 25722-45-6
• NS00128676
• DBVUAFDZHKSZJH-UHFFFAOYSA-N
• furan-2,5-dione;prop-1-ene

• Inchi： 1S/C4H2O3.C3H6/c5-3-1-2-4(6)7-3;1-3-2/h1-2H;3H,1H2,2H3
• InChI Key： DBVUAFDZHKSZJH-UHFFFAOYSA-N
• SMILES： O1C(C=CC1=O)=O.CC=C

Computed Properties

• Exact Mass: 140.047344113g/mol
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.95 g/mL at 25 °C
• Melting Point: 152 °C
• Solubility: Not available

Additional information on polypropylene-graft-maleic anhydride, av erage mw ca. 9,100

Introduction to Polypropylene-graft-maleic anhydride (CAS No. 25722-45-6) and Its Applications in Modern Chemical Biology

Polypropylene-graft-maleic anhydride, with a Chemical Abstracts Service (CAS) number of 25722-45-6, is a specialized polymer modification that has garnered significant attention in the field of chemical biology due to its unique properties and versatile applications. This compound represents a sophisticated blend of polypropylene and maleic anhydride, where the maleic anhydride moiety is grafted onto the polypropylene backbone, creating a material with enhanced reactivity and functionality. The average molecular weight of this polymer is approximately 9,100 Da, which falls within a range that allows for both processability and reactivity, making it an attractive candidate for various biomedical and pharmaceutical applications.

The introduction of maleic anhydride into the polypropylene matrix introduces carboxylic acid groups that can participate in esterification, amidation, or other chemical modifications, thereby expanding the utility of the polymer. This modification enhances the material's ability to interact with biological molecules, such as proteins and nucleic acids, which is crucial for drug delivery systems, biosensors, and tissue engineering applications. The relatively low molecular weight of 9,100 Da ensures that the polymer remains flexible while still maintaining structural integrity, making it suitable for applications where both mechanical strength and biocompatibility are essential.

In recent years, research into polypropylene-graft-maleic anhydride has been driven by its potential in developing novel drug delivery systems. The ability to functionalize the polymer surface with various bioactive molecules has opened up possibilities for targeted drug release. For instance, studies have demonstrated the use of this material in creating microparticles that can encapsulate therapeutic agents and release them in response to specific biological stimuli. This approach has shown promise in improving the efficacy of treatments for diseases such as cancer and infectious disorders by ensuring that drugs are delivered precisely where they are needed most.

Another area where polypropylene-graft-maleic anhydride has found significant utility is in the development of biosensors. The carboxylic acid groups on the polymer surface can be used to attach recognition elements such as antibodies or enzymes, enabling the detection of specific analytes in biological fluids. Recent advancements in this field have led to the creation of highly sensitive sensors that can detect trace amounts of pathogens or biomarkers associated with various diseases. These sensors not only offer rapid detection but also have the potential for point-of-care diagnostics, which could revolutionize how diseases are diagnosed and monitored.

The versatility of polypropylene-graft-maleic anhydride also extends to tissue engineering applications. The biocompatibility of polypropylene combined with the functionalization capabilities provided by maleic anhydride makes it an ideal candidate for creating scaffolds that support cell growth and tissue regeneration. Researchers have utilized this material to develop three-dimensional structures that mimic natural tissue architecture, providing a supportive environment for cells to adhere, proliferate, and differentiate. Such scaffolds have been successfully used in regenerating skin tissues, bone grafts, and even neural tissues.

Recent studies have also explored the use of polypropylene-graft-maleic anhydride in nanotechnology applications. By controlling the grafting density and distribution of maleic anhydride on the polypropylene backbone, researchers can create materials with tailored properties such as hydrophilicity or hydrophobicity. These properties are crucial for applications like drug delivery systems where controlled release is essential. Additionally, the polymer's ability to form stable nanoparticles has been exploited for delivering nucleic acids like siRNA or mRNA into cells efficiently.

The environmental impact of using polypropylene-graft-maleic anhydride has also been a focus of recent research. Polypropylene itself is a widely used plastic due to its durability and cost-effectiveness. However, its environmental persistence poses a significant challenge. By modifying polypropylene with maleic anhydride, researchers aim to create materials that are more easily biodegradable or recyclable without compromising their functionality. This approach aligns with global efforts to develop sustainable alternatives to traditional plastics while maintaining high performance standards.

In conclusion,Polypropylene-graft-maleic anhydride (CAS No. 25722-45-6) represents a cutting-edge material with broad applications in chemical biology and biomedical engineering. Its unique combination of polypropylene's mechanical properties and maleic anhydride's functional groups makes it invaluable for drug delivery systems, biosensors, tissue engineering, and nanotechnology. As research continues to uncover new ways to utilize this material,polypropylene-graft-maleic anhydride is poised to play a pivotal role in advancing medical treatments and diagnostics while addressing environmental concerns associated with traditional plastics.